![molecular formula C12H18N2O B1481032 (1-(4-Aminophenyl)-4-methylpyrrolidin-3-yl)methanol CAS No. 2097992-32-8](/img/structure/B1481032.png)
(1-(4-Aminophenyl)-4-methylpyrrolidin-3-yl)methanol
Overview
Description
4-Aminophenylmethanol, also known as 4-Aminobenzyl alcohol, is an organic compound . It is typically available as a white powder .
Synthesis Analysis
While specific synthesis methods for “(1-(4-Aminophenyl)-4-methylpyrrolidin-3-yl)methanol” were not found, a process for preparing a similar compound, 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine, has been described . This process involves reacting a compound of formula (II) with a compound of formula (III) and a compound of formula (IV) in sequence in the presence of a base in a solvent to give a compound of formula (V); then reacting a compound of formula (V) in a solvent in the presence of a catalyst and a reducing agent to obtain a compound of formula (I) .Molecular Structure Analysis
The molecular structure of 4-Aminophenylmethanol is C7H9NO . The InChI key is PLIKAWJENQZMHA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Aminophenylmethanol include a molecular weight of 123.15 . It is typically available as a white powder .Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds often interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
This can result in a variety of effects, depending on the specific target and the nature of the interaction .
Biochemical Pathways
Similar compounds are known to influence a variety of pathways, leading to downstream effects such as changes in cellular function .
Pharmacokinetics
It is known that the compound is soluble in alcohol, ether, and benzene, and partially soluble in water . This suggests that it may be well-absorbed in the body and could potentially be distributed to various tissues. The compound’s metabolism and excretion would likely depend on a variety of factors, including the specific enzymes present in the body .
Result of Action
It is likely that the compound’s interaction with its targets leads to changes in cellular function .
Action Environment
The action, efficacy, and stability of (1-(4-Aminophenyl)-4-methylpyrrolidin-3-yl)methanol can be influenced by various environmental factors. For example, the compound is known to be air and light sensitive, suggesting that exposure to air and light could potentially affect its stability . Additionally, the compound’s solubility in various solvents suggests that its action and efficacy could be influenced by the specific environment in which it is present .
properties
IUPAC Name |
[1-(4-aminophenyl)-4-methylpyrrolidin-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-9-6-14(7-10(9)8-15)12-4-2-11(13)3-5-12/h2-5,9-10,15H,6-8,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBTSKTOTORIABK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC1CO)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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